N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol
• IUPAC Name: N-[4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C24H25N3O5/c1-30-20-8-10-21(11-9-20)32-17-23(28)25-18-4-6-19(7-5-18)26-12-14-27(15-13-26)24(29)22-3-2-16-31-22/h2-11,16H,12-15,17H2,1H3,(H,25,28)
• InChI Key: OTRLHZABULISKI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C4=CC=CO4

Description

N-{4-[4-(2-furoyl)-1-piperazinyl]phenyl}-2-(4-methoxyphenoxy)acetamide, commonly referred to as FMPA, is a synthetic compound that has been extensively studied for its potential use in scientific research. FMPA is a member of the piperazine family of compounds and is known for its ability to selectively bind to certain receptors in the body, making it a valuable tool for investigating the mechanisms of various physiological processes.

Mechanism of Action

The mechanism of action of FMPA involves its selective binding to certain receptors in the body, including the μ-opioid receptor and the cannabinoid receptor. By binding to these receptors, FMPA can modulate the activity of various physiological processes, including pain and inflammation. The specific mechanism of action of FMPA is still being studied, but it is believed to involve the activation of certain signaling pathways in the body.
Biochemical and Physiological Effects
FMPA has been shown to have a number of biochemical and physiological effects in the body. These include the modulation of pain and inflammation, as well as the regulation of certain signaling pathways involved in these processes. FMPA has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMPA for lab experiments is its ability to selectively bind to certain receptors in the body. This makes it a valuable tool for investigating the mechanisms of various physiological processes and for drug discovery and development. However, FMPA also has some limitations, including its potential toxicity and the need for careful dosing and administration in experiments.

Future Directions

There are many potential future directions for research involving FMPA. One area of focus is the development of new drugs that target the same receptors as FMPA but with improved efficacy and safety profiles. Another area of focus is the investigation of the mechanisms of action of FMPA and its potential use in the treatment of various diseases, including pain, inflammation, and neurodegenerative diseases. Additionally, the development of new synthesis methods for FMPA and related compounds could lead to improved production processes and increased availability for research purposes.

Synthesis Methods

The synthesis of FMPA involves several steps, including the reaction of 4-(2-furoyl)-1-piperazine with 4-nitrophenol to form the intermediate compound 4-[4-(2-furoyl)-1-piperazinyl]phenol. This intermediate is then reacted with 2-(4-methoxyphenoxy)acetic acid to form the final product, FMPA. The synthesis of FMPA has been extensively studied and optimized, making it a relatively straightforward process for researchers to produce the compound in large quantities for use in experiments.

Scientific Research Applications

FMPA has been used extensively in scientific research due to its ability to selectively bind to certain receptors in the body. The compound has been studied for its potential use in investigating the mechanisms of pain, inflammation, and other physiological processes. FMPA has also been used to study the effects of various drugs on these processes, making it a valuable tool for drug discovery and development.